Cas no 954232-31-6 (4-Chloro-6-(pyridin-3-yl)pyrimidine)

• Product Name: 4-Chloro-6-(pyridin-3-yl)pyrimidine
• CAS No: 954232-31-6
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• MDL: MFCD09750196
• CID: 4661693
• PubChem ID: 22308474
• Update Time: 2025-05-23

4-Chloro-6-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-pyridin-3-ylpyrimidine
• Reaxys ID: 11194701
• Pyrimidine, 4-chloro-6-(3-pyridinyl)-
• 4-Chloro-6-(3-pyridinyl)pyrimidine
• 4-chloro-6-(pyridin-3-yl)pyrimidine
• F1967-0500
• DB-426440
• AKOS005208054
• G63519
• SCHEMBL24151512
• EN300-63619
• MFCD09750196
• 954232-31-6
• 4-Chloro-6-(pyridin-3-yl)pyrimidine

• MDL： MFCD09750196
• Inchi： 1S/C9H6ClN3/c10-9-4-8(12-6-13-9)7-2-1-3-11-5-7/h1-6H
• InChI Key： PUQUMHBEXDOVIZ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=NC(Cl)=C2)=CN=CC=C1

Computed Properties

• Exact Mass: 191.0250249g/mol
• Monoisotopic Mass: 191.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Chloro-6-(pyridin-3-yl)pyrimidine

4-Chloro-6-(pyridin-3-yl)pyrimidine: A Comprehensive Overview

The compound 4-Chloro-6-(pyridin-3-yl)pyrimidine (CAS No: 954232-31-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This pyrimidine derivative has garnered attention due to its unique structural properties and promising applications in drug discovery and material science. In this article, we delve into the synthesis, properties, and latest research findings related to 4-Chloro-6-(pyridin-3-yl)pyrimidine, providing a comprehensive understanding of its significance in contemporary scientific research.

4-Chloro-6-(pyridin-3-yl)pyrimidine is a heterocyclic compound characterized by a pyrimidine ring system with a chlorine substituent at the 4-position and a pyridine ring attached at the 6-position. The pyrimidine ring, a six-membered ring containing two nitrogen atoms, is a fundamental structure in many biologically active compounds, including nucleotides and various pharmaceutical agents. The substitution pattern in this compound introduces unique electronic and steric effects, making it an attractive candidate for further exploration.

Recent studies have highlighted the importance of 4-Chloro-6-(pyridin-3-yl)pyrimidine in medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the pyridine group at the 6-position enhances the molecule's ability to interact with biological targets, making it a valuable intermediate in drug design.

The synthesis of 4-Chloro-6-(pyridin-3-yl)pyrimidine involves a multi-step process that typically begins with the preparation of the pyrimidine core. One common approach is the Biginelli reaction, which involves the condensation of aldehydes, ketones, and β-keto esters under acidic conditions to form pyrimidones or other related structures. Subsequent modifications, such as chlorination and substitution reactions, are then employed to introduce the desired functional groups.

One of the most exciting developments involving 4-Chloro-6-(pyridin-3-yl)pyrimidine is its role in antiviral drug development. Scientists have explored its ability to inhibit viral replication by targeting specific enzymes involved in viral life cycles. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain RNA viruses, making them promising candidates for antiviral therapies.

In addition to its pharmacological applications, 4-Chloro-6-(pyridin-3-yl)pyrimidine has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron transport layer or as part of conjugated systems that enhance device performance.

The structural versatility of 4-Chloro-6-(pyridin-3-y1l)pyrimidine allows for further functionalization to tailor its properties for specific applications. For example, introducing additional substituents can modulate its solubility, stability, or interaction with biological targets. This flexibility underscores its potential as a platform molecule for diverse research endeavors.

From a synthetic standpoint, advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to 4-Chloro-[...](#)